Cas no 1446757-51-2 (Benzonitrile, 3,4-bis(hydroxymethyl)-)

Benzonitrile, 3,4-bis(hydroxymethyl)- structure

1446757-51-2 structure

Product Name:Benzonitrile, 3,4-bis(hydroxymethyl)-

CAS No:1446757-51-2

Molecular Formula:C₉H₉NO₂

Molecular Weight:163.173262357712

CID:5736138

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Benzonitrile, 3,4-bis(hydroxymethyl)- Properties

Names and Identifiers

- Benzonitrile, 3,4-bis(hydroxymethyl)-
- InChIKey： IYEMMSIZHBBKCX-UHFFFAOYSA-N
- Inchi： 1S/C9H9NO2/c10-4-7-1-2-8(5-11)9(3-7)6-12/h1-3,11-12H,5-6H2
- SMILES： C(#N)C1=CC=C(CO)C(CO)=C1

Experimental Properties

Boiling Point: 378.7±37.0 °C(Predicted)
pka: 13.89±0.10(Predicted)
Density: 1.27±0.1 g/cm3(Predicted)

Benzonitrile, 3,4-bis(hydroxymethyl)- Related Literature

1. Photolysis of phenacylsulphonium salts

J. Chem. Soc. D, 1969, 561-562
2. Coordination polymer gel derived from a tetrazoleligand and Zn2+: spectroscopic and mechanical properties of an amorphous coordination polymer gel†

Hyejin Lee,Sunwoo Kang,Jin Yong Lee,Jong Hwa Jung Soft Matter, 2012,8, 2950-2955
3. Inside front cover

Chem. Commun., 2006, 4554-4554
4. Synthesis, structure, fluorescence and electrochemical properties of a new Zn(ii)–organic framework constructed by a tricarboxylic acid ligand†

Yan Wang,Yuan-Chun He,Fang-Hua Zhao,Kunlei Zhu,Jie Li,Wei-Qiu Kan,Zhihong Jing New J. Chem., 2019,43, 13635-13641
5. Sensing and imaging of mitochondrial viscosity in living cells using a red fluorescent probe with a long lifetime†

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6. Engineering solid nanochannels with macrocyclic host–guest chemistry for stimuli responses and molecular separations

Zhao Chen,Qiang He,Xiaowen Deng,Jiehai Peng,Kui Du,Yue Sun Chem. Commun., 2023,59, 1907-1916
7. Dispersive micro-solid phase extraction based on Fe3O4@SiO2@Ti-MOF as a magnetic nanocomposite sorbent for the trace analysis of caffeic acid in the medical extracts of plants and water samples prior to HPLC-UV analysis†

Zohreh Moradi,Ebrahim Alipanahpour Dil,Arash Asfaram Analyst, 2019,144, 4351-4361
8. Sequestration of ruthenium residues via efficient fluorous-enyne termination†

Xuelin Sui,Chenxiao Wang,Will R. Gutekunst Polym. Chem., 2023,14, 3160-3165
9. Aqueous synthesis of composition-tuned defects in CuInSe2 nanocrystals for enhanced visible-light photocatalytic H2 evolution†

Senlin Qu,Xin Yuan,Yu Li,Xingyang Li,Xiujuan Zhou,Kexiang Zhang,Juan Xu,Changlai Yuan Nanoscale Adv., 2021,3, 2334-2342
10. The hydration structure of the Ni2+ ion intercalated in montmorillonite clay: a neutron diffraction with isotopic substitution study

Cédric Pitteloud,D. Hugh Powell,Henry E. Fischer Phys. Chem. Chem. Phys., 2001,3, 5567-5574

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